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Compound of Interest |

Compound Name: 4-Acetyl-4'-methylbiphenyl!
CAS No.: 5748-38-9
Cat. No.: B1277983
Get Quote
. J

4-Acetyl-4'-methylbiphenyl, a ketone derivative of the biphenyl scaffold, is a molecule of
considerable interest in medicinal chemistry and materials science. Its structural rigidity,
aromatic character, and functional groups make it a valuable intermediate in the synthesis of
novel compounds. For professionals in drug development and materials research, a precise
understanding of its fundamental physicochemical properties is not merely academic; itis a
prerequisite for successful process development, purification, formulation, and quality control.
The melting and boiling points, in particular, serve as critical indicators of purity and are
foundational to designing and interpreting experimental outcomes. This guide provides a
detailed examination of these two key parameters for 4-Acetyl-4'-methylbiphenyl.

Physicochemical Profile of 4-Acetyl-4'-
methylbiphenyl

A compound's identity and physical behavior are encapsulated in its core data. The following
table summarizes the key identifiers and thermal properties of 4-Acetyl-4'-methylbiphenyl.
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Property Value Source(s)
IUPAC Name 11-a- [1]
methylphenyl)phenyllethanone

CAS Number 5748-38-9 [1][2][3]
Molecular Formula C15H140 [1112][3]
Molecular Weight 210.27 g/mol [11121[3]
Melting Point 122 °C [3]

Boiling Point 338.9 °C at 760 mmHg [2]

210-214 °C (at reduced

pressure)

[3]

The variance in the reported boiling points is significant and highlights a crucial experimental
consideration: thermal stability. The lower range (210-214 °C) is indicative of a measurement
taken under reduced pressure, a common and necessary practice for high molecular weight

organic compounds to prevent decomposition at their atmospheric boiling point.

Part 1: Melting Point Determination and
Interpretation

The melting point is an intrinsic property of a pure, crystalline solid. It provides a rapid and
effective means of substance identification and purity assessment. A sharp melting range
(typically < 2 °C) is characteristic of a pure compound, whereas impurities tend to depress and
broaden this range.

Expertise in Practice: The Capillary Melting Point
Protocol

The capillary method remains the gold standard for melting point determination due to its
precision and requirement for minimal sample. The causality behind this protocol is rooted in
achieving thermal equilibrium and accurate observation.

Self-Validating Experimental Protocol:
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Sample Preparation: The sample must be thoroughly dried to eliminate residual solvents,
which can act as impurities. It is then finely pulverized to ensure uniform packing and
efficient heat transfer.

Capillary Loading: A small amount of the powdered sample is packed into a thin-walled
capillary tube to a height of 2-3 mm. A dense, uniform packing is essential to avoid air
pockets that would disrupt heat conduction.

Instrument Calibration: Prior to measurement, the melting point apparatus must be calibrated
using certified standards with known melting points (e.g., benzophenone, caffeine). This step
ensures the trustworthiness of the instrument's temperature sensor.

Heating Ramp: The sample is heated rapidly to a temperature approximately 15-20 °C below
the expected melting point (122 °C).

Observation Ramp: The heating rate is then reduced to a slow 1-2 °C per minute. Causality:
A slow ramp rate is critical to allow the system to approach thermal equilibrium, ensuring the
temperature read by the thermometer accurately reflects the temperature of the sample.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
start of the melting range. The temperature at which the last crystal melts is the end of the
range.

Workflow Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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